Cas no 2171754-56-4 (4-(2-aminohexan-2-yl)-1-methylazepan-4-ol)

4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol is a structurally complex amine-alcohol compound featuring a hexylamino substituent and a methyl-substituted azepane ring. Its unique molecular architecture, combining both amino and hydroxyl functional groups, makes it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the azepane scaffold enhances conformational flexibility, while the secondary amine and tertiary alcohol moieties offer multiple sites for further functionalization. This compound is particularly valuable in the development of bioactive molecules, where its balanced lipophilicity and hydrogen-bonding potential can influence pharmacokinetic properties. Its stereochemistry and stability under various conditions further contribute to its utility in medicinal chemistry applications.
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol structure
2171754-56-4 structure
Product Name:4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
CAS No:2171754-56-4
MF:C13H28N2O
MW:228.374223709106
CID:6585677
PubChem ID:165787406
Update Time:2025-07-31

4-(2-aminohexan-2-yl)-1-methylazepan-4-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
    • 2171754-56-4
    • EN300-1642234
    • Inchi: 1S/C13H28N2O/c1-4-5-7-12(2,14)13(16)8-6-10-15(3)11-9-13/h16H,4-11,14H2,1-3H3
    • InChI Key: AEFFUSLPSFFYHM-UHFFFAOYSA-N
    • SMILES: OC1(CCN(C)CCC1)C(C)(CCCC)N

Computed Properties

  • Exact Mass: 228.220163521g/mol
  • Monoisotopic Mass: 228.220163521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.5Ų

4-(2-aminohexan-2-yl)-1-methylazepan-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1642234-0.05g
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
2171754-56-4
0.05g
$1296.0 2023-06-04
Enamine
EN300-1642234-0.1g
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
2171754-56-4
0.1g
$1357.0 2023-06-04
Enamine
EN300-1642234-0.25g
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
2171754-56-4
0.25g
$1420.0 2023-06-04
Enamine
EN300-1642234-0.5g
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
2171754-56-4
0.5g
$1482.0 2023-06-04
Enamine
EN300-1642234-1.0g
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
2171754-56-4
1g
$1543.0 2023-06-04
Enamine
EN300-1642234-2.5g
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
2171754-56-4
2.5g
$3025.0 2023-06-04
Enamine
EN300-1642234-5.0g
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
2171754-56-4
5g
$4475.0 2023-06-04
Enamine
EN300-1642234-10.0g
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
2171754-56-4
10g
$6635.0 2023-06-04
Enamine
EN300-1642234-50mg
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
2171754-56-4
50mg
$1296.0 2023-09-22
Enamine
EN300-1642234-100mg
4-(2-aminohexan-2-yl)-1-methylazepan-4-ol
2171754-56-4
100mg
$1357.0 2023-09-22

Additional information on 4-(2-aminohexan-2-yl)-1-methylazepan-4-ol

Introduction to 4-(2-Aminohexan-2-yl)-1-Methylazepan-4-ol (CAS No. 2171754-56-4)

4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol (CAS No. 2171754-56-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol.

Chemical Structure and Properties

4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol is a complex organic molecule with a molecular formula of C13H25N3O. The compound features an azepane ring system substituted with a 2-amino hexyl group and a methyl group at the 1-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

The solubility of 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol in various solvents is an important consideration for its practical applications. Studies have shown that it exhibits good solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and biological assays. Additionally, the compound's stability under different conditions, including temperature and pH, has been extensively evaluated to ensure its reliability in experimental settings.

Synthesis Methods

The synthesis of 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol has been the focus of several research studies aimed at developing efficient and scalable methods for its production. One commonly reported synthetic route involves the reaction of 1-methylazepan-4-one with 2-amino hexanol in the presence of a suitable catalyst. This method typically yields high purity products with good yields, making it suitable for both laboratory-scale synthesis and industrial production.

An alternative synthetic approach involves the use of microwave-assisted synthesis, which has gained popularity due to its ability to accelerate reactions and improve product yields. Recent studies have demonstrated that microwave-assisted methods can significantly reduce reaction times while maintaining high product purity, thereby enhancing the overall efficiency of the synthesis process.

Biological Activities

The biological activities of 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol have been extensively investigated in various preclinical models. One of the most notable findings is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, this compound has shown promising activity as an agonist or antagonist for specific GPCRs, suggesting its potential utility in treating conditions such as pain, inflammation, and neurological disorders.

In addition to its GPCR modulation properties, 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol has also been studied for its anti-inflammatory effects. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight its potential as a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and other inflammatory diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. These trials have also provided valuable insights into the optimal dosing regimens and potential side effects associated with its use.

Ongoing research is focused on further elucidating the mechanisms of action underlying the therapeutic effects of 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol. This includes detailed investigations into its interactions with specific receptors and signaling pathways involved in disease processes. The results from these studies are expected to provide a more comprehensive understanding of the compound's therapeutic potential and guide future drug development efforts.

Conclusion

In conclusion, 4-(2-Aminohexan-2-yl)-1-methylazepan-4-ol (CAS No. 2171754-56-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk